molecular formula C13H18 B1218866 1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene CAS No. 21693-55-0

1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene

Cat. No. B1218866
CAS RN: 21693-55-0
M. Wt: 174.28 g/mol
InChI Key: VJFBUCVRMBYHAH-UHFFFAOYSA-N
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Description

1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene has been primarily detected in urine. Within the cell, 1, 2, 3, 4, tetrahydro-1, 5, 7-trimethylnapthalene is primarily located in the membrane (predicted from logP).
1,2,3,4,Tetrahydro-1,5,7-trimethylnapthalene is a member of tetralins.

properties

CAS RN

21693-55-0

Product Name

1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene

Molecular Formula

C13H18

Molecular Weight

174.28 g/mol

IUPAC Name

1,5,7-trimethyl-1,2,3,4-tetrahydronaphthalene

InChI

InChI=1S/C13H18/c1-9-7-11(3)12-6-4-5-10(2)13(12)8-9/h7-8,10H,4-6H2,1-3H3

InChI Key

VJFBUCVRMBYHAH-UHFFFAOYSA-N

SMILES

CC1CCCC2=C(C=C(C=C12)C)C

Canonical SMILES

CC1CCCC2=C(C=C(C=C12)C)C

physical_description

Solid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 5
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Reactant of Route 6
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene

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